Cas no 85386-80-7 (2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile)

• Product Name: 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile
• CAS No: 85386-80-7
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• MDL: MFCD04115841
• CID: 1026680
• PubChem ID: 3702766
• Update Time: 2025-05-25

2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile
• 4-Chloro-2-(trifluoromethyl)phenylacetonitrile
• 4-Chloro-2-(trifluoromethyl)-benzeneacetonitrile
• JRD-1315
• DTXSID30395259
• EN300-1931655
• FT-0730081
• MFCD04115841
• DS-1695
• CS-0269259
• 85386-80-7
• A863599
• 2-[4-chloro-2-(trifluoromethyl)phenyl]acetonitrile
• SCHEMBL549178
• AKOS015919680

• MDL： MFCD04115841
• Inchi： 1S/C9H5ClF3N/c10-7-2-1-6(3-4-14)8(5-7)9(11,12)13/h1-2,5H,3H2
• InChI Key： MLJVBFZNPNMMCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 219.00600
• Monoisotopic Mass: 219.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 234.8±35.0 ºC (760 Torr),
• Flash Point: 95.8±25.9 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 23.79000
• LogP: 3.42488

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile

Recent Advances in the Study of 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile (CAS: 85386-80-7) in Chemical Biology and Pharmaceutical Research

2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile (CAS: 85386-80-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against specific cancer-related kinases, suggesting its potential in oncology drug development. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's structure for enhanced efficacy and reduced off-target effects.

Another notable advancement was reported in Organic Letters, where a novel synthetic route for 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile was developed. The new method utilized a palladium-catalyzed cyanation reaction, which improved yield and scalability compared to traditional approaches. This innovation is particularly relevant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale pharmaceutical applications.

Recent pharmacological studies have also investigated the compound's role in modulating inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry revealed that certain derivatives of 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile could selectively inhibit pro-inflammatory cytokines, making them promising candidates for the treatment of autoimmune diseases. The study employed in vitro and in vivo models to validate the compound's anti-inflammatory effects and its potential therapeutic window.

In addition to its pharmaceutical applications, 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile has been explored in agrochemical research. A recent patent application highlighted its use as an intermediate in the synthesis of next-generation herbicides with improved environmental profiles. The patent emphasized the compound's role in reducing the ecological impact of agricultural chemicals while maintaining high efficacy against target weeds.

Despite these advancements, challenges remain in the optimization of 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile-based compounds. Issues such as metabolic stability, bioavailability, and selectivity continue to be areas of active research. Future studies are expected to focus on structural modifications and formulation strategies to overcome these limitations, further expanding the compound's applications in chemical biology and drug discovery.

In conclusion, 2-(4-Chloro-2-(trifluoromethyl)phenyl)acetonitrile (CAS: 85386-80-7) represents a versatile and valuable building block in modern chemical and pharmaceutical research. Its ongoing exploration in diverse therapeutic areas and synthetic methodologies underscores its importance in the field. Continued interdisciplinary collaboration will be essential to unlock its full potential and translate laboratory findings into clinical and industrial applications.